![molecular formula C16H22N2O4 B5702699 N-(2-ethoxyphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide](/img/structure/B5702699.png)
N-(2-ethoxyphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
EDA is a spirocyclic compound that was first synthesized in 2008 by researchers at the University of California, San Diego. It is a member of the spirocyclic lactam family, which has shown potential as a scaffold for drug development. EDA has been studied for its potential as a therapeutic agent for a variety of diseases, including cancer and neurological disorders.
Mechanism of Action
The mechanism of action of EDA is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in cellular processes. Specifically, EDA has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. By inhibiting this enzyme, EDA may prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
EDA has been shown to have a number of biochemical and physiological effects in vitro. It has been shown to inhibit the growth of cancer cells, as well as induce apoptosis (cell death) in cancer cells. EDA has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using EDA in lab experiments is its relative ease of synthesis. EDA can be synthesized in a multi-step process using readily available starting materials. Additionally, EDA has been shown to have low toxicity, making it a viable compound for use in cell culture experiments. However, one limitation of using EDA in lab experiments is its limited solubility in water. This can make it difficult to work with in certain experimental conditions.
Future Directions
For research on EDA include further exploration of its potential as a therapeutic agent and its potential applications in other areas of research.
Synthesis Methods
The synthesis of EDA involves a multi-step process that begins with the reaction of 2-ethoxyaniline with ethyl glyoxylate to form an imine intermediate. This intermediate is then reacted with a spirocyclic lactam to form the final product, EDA. The synthesis method has been optimized to increase yield and purity, making EDA a viable compound for scientific research.
Scientific Research Applications
EDA has been studied for its potential applications in scientific research, particularly in the area of drug development. It has shown promise as a scaffold for the development of new therapeutic agents for a variety of diseases. EDA has been studied for its potential as an anticancer agent, with results showing that it can inhibit the growth of cancer cells. It has also been studied for its potential as a treatment for neurological disorders, such as Alzheimer's disease.
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4/c1-2-20-14-6-4-3-5-13(14)17-15(19)18-9-7-16(8-10-18)21-11-12-22-16/h3-6H,2,7-12H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCGCTABZKPYLEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)N2CCC3(CC2)OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.